Cas no 58072-89-2 ((2alpha,6alpha,11R*)-3-Benzyl-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol)

• Product Name: (2alpha,6alpha,11R*)-3-Benzyl-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol
• CAS No: 58072-89-2
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• CID: 948008
• Update Time: 2023-08-02

(2alpha,6alpha,11R*)-3-Benzyl-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol Chemical and Physical Properties

Names and Identifiers

• (2alpha,6alpha,11R*)-(.+-)-3-benzyl-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol
• (2alpha,6alpha,11R*)-(+-)-3-Benzyl-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol
• (2alpha,6alpha,11R*)-3-Benzyl-1,2,3,4,5,6-hexahydro-6,11-dimethyl-2,6-methano-3-benzazocin-8-ol

• Inchi： 1S/C21H25NO/c1-15-20-12-17-8-9-18(23)13-19(17)21(15,2)10-11-22(20)14-16-6-4-3-5-7-16/h3-9,13,15,20,23H,10-12,14H2,1-2H3/t15?,20-,21-/m0/s1
• InChI Key： RPMPAQXGZYLEST-LBTAZEDMSA-N
• SMILES： OC1C=CC2=C(C=1)[C@@]1(C)CCN(CC3C=CC=CC=3)[C@@H](C2)C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 418
• XLogP3: 3.3
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,7-benzomorphans 2,6-dimethyl-3-benzazocines